Cas no 2060049-86-5 (2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine)
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzodioxin, 2-bromo-2,3-dihydro-2,5,8-trimethyl-
- 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine
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- MDL: MFCD30498260
- Inchi: 1S/C11H13BrO2/c1-7-4-5-8(2)10-9(7)13-6-11(3,12)14-10/h4-5H,6H2,1-3H3
- InChI Key: WXTOSNRZBDBMNU-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C=CC(C)=C2OCC1(Br)C
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-336326-0.05g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 0.05g |
$924.0 | 2023-09-03 | ||
| Enamine | EN300-336326-0.1g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 0.1g |
$968.0 | 2023-09-03 | ||
| Enamine | EN300-336326-0.25g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 0.25g |
$1012.0 | 2023-09-03 | ||
| Enamine | EN300-336326-0.5g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 0.5g |
$1056.0 | 2023-09-03 | ||
| Enamine | EN300-336326-1.0g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-336326-2.5g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 2.5g |
$2155.0 | 2023-09-03 | ||
| Enamine | EN300-336326-5.0g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 5.0g |
$3189.0 | 2023-02-23 | ||
| Enamine | EN300-336326-10.0g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 10.0g |
$4729.0 | 2023-02-23 | ||
| Enamine | EN300-336326-1g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 1g |
$1100.0 | 2023-09-03 | ||
| Enamine | EN300-336326-5g |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine |
2060049-86-5 | 5g |
$3189.0 | 2023-09-03 |
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine
Introduction to 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine (CAS No. 2060049-86-5)
2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine, identified by the Chemical Abstracts Service Number (CAS No.) 2060049-86-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the benzodioxine class, a structurally intriguing group of molecules known for their diverse biological activities. The presence of a bromine substituent at the 2-position, combined with the trimethyl and dihydro functional groups, imparts unique electronic and steric properties that make this molecule a promising candidate for further investigation.
The structural framework of 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine consists of a benzene ring fused with an oxygen-containing heterocycle, forming a benzodioxine core. This core is further modified by the introduction of bromine at the 2-position, which serves as a key pharmacophore for modulating biological interactions. Additionally, the trimethyl groups at the 5- and 8-positions enhance the lipophilicity of the molecule, while the dihydro substitution at the 2,3-position introduces conformational flexibility. These structural features collectively contribute to the compound's potential as an intermediate in drug discovery and development.
In recent years, there has been growing interest in exploring the pharmacological properties of benzodioxine derivatives due to their reported activities in various biological assays. Specifically, compounds within this class have shown promise in modulating central nervous system (CNS) functions, including potential applications in treating neurological disorders. The brominated derivative CAS No. 2060049-86-5 is of particular interest because bromine substituents are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability.
One of the most compelling aspects of 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine is its potential role as a scaffold for developing novel therapeutic agents. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors implicated in neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain key enzymes involved in pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of exploring structurally diverse benzodioxine derivatives as potential leads for future drug candidates.
The synthesis of CAS No. 2060049-86-5 involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The introduction of the bromine atom at the 2-position is particularly critical and often necessitates specialized methodologies to ensure regioselectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or radical bromination strategies, have been employed to construct this complex molecular framework efficiently.
From a computational chemistry perspective, 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence receptor binding affinity and selectivity. For instance, computational analyses have highlighted the importance of hydrogen bonding networks and hydrophobic interactions in determining the compound's efficacy. Such insights are instrumental in guiding medicinal chemists toward optimizing lead structures for improved pharmacological activity.
The pharmacokinetic profile of CAS No. 2060049-86-5 is another critical area of investigation. Understanding how this compound is absorbed、distributed、metabolized،and excreted (ADME) is essential for assessing its potential as a therapeutic agent. Preliminary pharmacokinetic studies have indicated that 2-bromo-2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine exhibits moderate bioavailability and reasonable metabolic stability,suggesting its feasibility for further development into an oral therapeutic agent。However, further studies are needed to fully characterize its ADME properties and identify any potential liabilities。
Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly evaluate large libraries of compounds for their biological activity。This approach has been instrumental in identifying novel scaffolds,including derivatives like CAS No. 2060049-86-5, that exhibit promising pharmacological properties。The integration of HTS with structure-based drug design has accelerated the discovery process,allowing for more targeted development efforts。
The safety profile of CAS No. 2060049-86-5 is another important consideration during its development。While preliminary toxicology studies have not revealed any significant concerns,further comprehensive assessments are necessary to ensure its safety for human use。These studies will include evaluations of acute toxicity、chronic exposure effects,and potential long-term adverse reactions。By conducting thorough safety evaluations,researchers can mitigate risks associated with new chemical entities。
In conclusion,CAS No 2060049 -86 -5 represents a structurally intriguing compound with potential applications in pharmaceutical research。Its unique chemical properties make it an attractive candidate for further exploration as a lead structure or intermediate in drug development programs。With continued investigation into its biological activity、pharmacokinetic profile,and safety profile,this benzodioxine derivative holds promise as a valuable tool in advancing therapeutic strategies for various diseases。
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